1-(3-Dimethylaminopropyl)pyrrole-2,5-dione; styrene

• CAS RN: 50815-81-1
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol
• IUPAC Name: 1-[3-(dimethylamino)propyl]pyrrole-2,5-dione;styrene
• InChI: InChI=1S/C9H14N2O2.C8H8/c1-10(2)6-3-7-11-8(12)4-5-9(11)13;1-2-8-6-4-3-5-7-8/h4-5H,3,6-7H2,1-2H3;2-7H,1H2
• InChI Key: FGSSJBZUWRJOHA-UHFFFAOYSA-N
• SMILES: CN(C)CCCN1C(=O)C=CC1=O.C=CC1=CC=CC=C1
• synonyms: SDM

Description

1-(3-Dimethylaminopropyl)pyrrole-2,5-dione; styrene, also known as 1-(3-Dimethylaminopropyl)pyrrole-2,5-dione; styrene, is a useful research compound. Its molecular formula is C17H22N2O2 and its molecular weight is 286.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 250 g of copoly(styrene-maleic anhydride (commercially available from the Monsanto Chemical Company under the tradename of Lytron 810) in 2500 ml of dry dimethylformamide is made by stirring in a 5-liter flask, containing a reflux condenser, thermometer, stirrer, and dropping funnel. The mixture is heated to 110°C and 230 g of N,N-dimethyl-1,3-propanediamine is added slowly at a rate to keep the mixture boiling slightly. Polymer precipitates as a gummy mass at first but goes back into solution after about half of the amine is added. The condenser is replaced by a distillation column and about 500 ml of material is removed by distillation with stirring. The residue is cooled, precipitated in water, collected by filtration and air-dried at room temperature for 2 days. The solid is dissolved in acetone, and again precipitated in water and air-dried. Yield = 260 g of off-white, friable solid.